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Introduction

Hexadecenoic acid (C16:1), a monounsaturated fatty acid, exists in several isomeric forms
with distinct biological activities. The two primary isomers, palmitoleic acid (16:1n-7) and
sapienic acid (16:1n-10), are synthesized from palmitic acid (16:0) by the enzymes Stearoyl-
CoA Desaturase (SCD) and Fatty Acid Desaturase 2 (FADS2), respectively.[1][2][3][4] A third
isomer, hypogeic acid (16:1n-9), is produced from the partial -oxidation of oleic acid.[1][2]
Dysregulation of hexadecenoic acid metabolism has been implicated in various pathologies,
including metabolic diseases and cancer, making the enzymes involved prime targets for
therapeutic intervention.[1][2][3]

The CRISPR-Cas9 gene-editing technology offers a powerful tool to precisely investigate the
roles of SCD and FADS2 in hexadecenoic acid metabolism.[5][6][7][8][9][10] By creating
specific gene knockouts, researchers can elucidate the distinct contributions of these enzymes
to the cellular lipid profile and downstream signaling pathways. These application notes provide
a comprehensive guide for utilizing CRISPR-Cas9 to study hexadecenoic acid metabolism,
including detailed protocols for gene knockout, and quantitative analysis of fatty acid isomers.

Key Enzymes in Hexadecenoic Acid Metabolism
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Signaling Pathways and Experimental Workflow

The metabolic pathways leading to the synthesis of major hexadecenoic acid isomers are
crucial for understanding their distinct biological roles. The following diagram illustrates these

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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